BITC-SG
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Overview
Description
BITC-SG inhibits of human glutathione S-transferase P1-1 by S-thiocarbamoylation.
Scientific Research Applications
1. Antimicrobial Applications
Benzyl isothiocyanate (BITC) has been investigated for its antimicrobial properties. A study by Clemente et al. (2016) used Raman imaging spectroscopy to investigate the cell damage caused to Aspergillus ochraceus, a mold producer of ochratoxin A (OTA), by the action of BITC. This research showed that BITC could be used as an active agent in food packaging material due to its ability to cause morphologic alteration and changes in the Raman spectrum of mold cells exposed to it (Clemente, Aznar, & Nerín, 2016).
2. Cancer Research
BITC has been explored extensively in the context of cancer research. For instance, a study by Srivastava and Singh (2004) found that BITC significantly inhibits the growth of human pancreatic cancer cells. This inhibition is associated with G2/M phase cell cycle arrest and apoptosis induction, potentially involving the nuclear factor kappaB (NF-kappaB) pathway (Srivastava & Singh, 2004). Additionally, Huang et al. (2012) demonstrated that BITC induces G2/M phase arrest and apoptosis in human melanoma A375.S2 cells through multiple signaling pathways, including reactive oxygen species (ROS) formation and mitochondria-dependent pathways (Huang et al., 2012).
3. Food Safety Applications
Modelling the combined effect of chlorine and BITC on the reduction of Salmonella in fresh-cut lettuce was studied by Cuggino et al. (2020). They found that the combination of these agents was effective in reducing Salmonella, and developed a predictive model to optimize industrial disinfection processes (Cuggino et al., 2020).
4. Application in Chemoprevention
The chemopreventive properties of BITC have also been explored. A comprehensive review by Dinh et al. (2021) discusses BITC's anticancer activities and its modes of action against various types of cancer, highlighting its efficacy through modulation of apoptosis, cell proliferation, cell cycle arrest, metastasis, angiogenesis, and autophagy (Dinh, Parat, Ong, & Khaw, 2021).
5. Nanotechnology Applications
Qhattal et al. (2011) developed nanoemulsion formulations for the oral delivery of BITC, demonstrating enhanced solubility, dissolution, and permeability, thus potentially increasing its absorption and bioavailability for therapeutic purposes (Qhattal, Wang, Salihima, & Srivastava, 2011).
Properties
CAS No. |
62959-30-2 |
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Molecular Formula |
C18H24N4O6S2 |
Molecular Weight |
456.53 |
IUPAC Name |
S-(N-Benzylthiocarbamoyl)glutathione; L-γ-Glutamyl-S-[[(phenylmethyl)amino]thioxomethyl]-L- cysteinyl-glycine |
InChI |
InChI=1S/C18H24N4O6S2/c19-12(6-7-14(23)24)16(27)22-13(17(28)20-9-15(25)26)10-30-18(29)21-8-11-4-2-1-3-5-11/h1-5,12-13H,6-10,19H2,(H,20,28)(H,21,29)(H,22,27)(H,23,24)(H,25,26)/t12-,13-/m0/s1 |
InChI Key |
HEEPVANHWWNVPV-STQMWFEESA-N |
SMILES |
O=C(O)CNC([C@H](CSC(NCC1=CC=CC=C1)=S)NC([C@H](CCC(O)=O)N)=O)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
BITC-SG |
Origin of Product |
United States |
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